Cas no 1211578-24-3 (6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine)

• Product Name: 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine
• CAS No: 1211578-24-3
• MF: C₉H₁₁F₂N₃
• MW: 199.200548410416
• CID: 5735050
• PubChem ID: 122238832
• Update Time: 2025-05-21

6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(3,3-difluoro-1-pyrrolidinyl)-
• 6-(3,3-difluoropyrrolidin-1-yl)pyridin-3-amine
• AKOS040795832
• PCWFETVJHMQGLO-UHFFFAOYSA-N
• F1908-0210
• 1211578-24-3
• SCHEMBL22236238
• starbld0048096
• 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine

• Inchi： 1S/C9H11F2N3/c10-9(11)3-4-14(6-9)8-2-1-7(12)5-13-8/h1-2,5H,3-4,6,12H2
• InChI Key： PCWFETVJHMQGLO-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(=CN=2)N)CC1)F

Computed Properties

• Exact Mass: 199.09210369g/mol
• Monoisotopic Mass: 199.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 384.3±42.0 °C(Predicted)
• pka: 7.99±0.29(Predicted)

Additional information on 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine

Comprehensive Overview of 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine (CAS No. 1211578-24-3)

6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine, with the CAS number 1211578-24-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with a 3,3-difluoropyrrolidine moiety, making it a valuable intermediate for drug discovery and material science applications. Its unique structural attributes, including the presence of fluorine atoms, contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

The compound’s synthetic versatility and pharmacological potential align with current trends in small-molecule drug development, particularly in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring its utility in cancer therapeutics and central nervous system (CNS) disorders, areas where fluorinated compounds have shown promise due to their ability to penetrate cell membranes and resist enzymatic degradation. Additionally, its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, manufacturers are optimizing routes to produce this compound with minimal waste and energy consumption. This aligns with broader ESG (Environmental, Social, and Governance) goals, a topic frequently searched by stakeholders in the chemical and pharmaceutical sectors.

Analytical characterization of CAS No. 1211578-24-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. The compound’s physicochemical properties, including solubility and stability under various conditions, are well-documented, facilitating its integration into experimental workflows. These details are crucial for scientists searching for reliable building blocks in drug design or material innovation.

In the realm of intellectual property, 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine has been referenced in multiple patents, highlighting its role in proprietary formulations. This underscores its commercial relevance, particularly in competitive markets like oncology and neurodegenerative disease research. For those exploring patent landscapes or competitive intelligence, understanding this compound’s applications can provide strategic insights.

Looking ahead, the demand for fluorinated heterocycles like 6-(3,3-Difluoropyrrolidin-1-yl)pyridin-3-amine is expected to rise, driven by advancements in precision medicine and bioconjugation technologies. Its compatibility with click chemistry and other modular synthetic approaches further enhances its appeal. As researchers and industry professionals seek novel chemical entities with improved ADME profiles, this compound remains a focal point of innovation.